N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide

• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol
• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-2-(4-ethoxyanilino)acetamide
• InChI: InChI=1S/C20H21N3O2S/c1-2-25-17-10-8-16(9-11-17)21-14-19(24)23-20-22-13-18(26-20)12-15-6-4-3-5-7-15/h3-11,13,21H,2,12,14H2,1H3,(H,22,23,24)
• InChI Key: ZMYTXPFCMHGHIZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NCC(=O)NC2=NC=C(S2)CC3=CC=CC=C3

Description

N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide, also known as BZTG, is a compound with potential applications in scientific research. BZTG is a thiazole-based compound that has been synthesized through various methods and has shown promising results in research studies.

Scientific Research Applications

N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has been shown to have potential applications in scientific research, particularly in the field of neuroscience. N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has been found to act as a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5). The mGluR5 receptor is involved in various physiological processes, including learning and memory, anxiety, and pain perception. N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has been shown to enhance the activity of mGluR5, leading to improved cognitive function and reduced anxiety in animal models.

Mechanism of Action

N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide acts as a positive allosteric modulator of the mGluR5 receptor. This means that N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide binds to a site on the receptor that is distinct from the site where the neurotransmitter glutamate binds. N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide binding enhances the activity of the receptor, leading to increased signaling and improved cognitive function.
Biochemical and Physiological Effects
N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has been shown to improve cognitive function and reduce anxiety in animal models. N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has also been found to have analgesic effects, reducing pain perception in animal models. These effects are likely due to the enhancement of mGluR5 activity by N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide.

Advantages and Limitations for Lab Experiments

N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has several advantages for use in lab experiments. N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide is a highly pure compound that can be synthesized through various methods. N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has also been shown to have promising results in animal models, making it a potential candidate for further research. However, N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has limitations in terms of its specificity for mGluR5. N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide has been found to bind to other receptors, including the mGluR1 receptor, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide. One direction is to investigate the effects of N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide on other physiological processes, such as pain perception and inflammation. Another direction is to develop more specific compounds that target mGluR5 without binding to other receptors. Additionally, the potential therapeutic applications of N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide should be explored further, particularly in the treatment of cognitive disorders and anxiety.

Synthesis Methods

N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide can be synthesized through various methods, including the reaction of 5-benzyl-2-aminothiazole with 4-ethoxybenzoyl chloride in the presence of triethylamine. The reaction yields N-(5-benzyl-1,3-thiazol-2-yl)-N~2~-(4-ethoxyphenyl)glycinamide as a white crystalline solid with a high purity level. Other methods include the reaction of 5-benzyl-2-aminothiazole with 4-ethoxyphenyl isocyanate and the reaction of 5-benzyl-2-aminothiazole with 4-ethoxyphenylacetyl chloride.